Cas no 65033-20-7 (1-4-hydroxy-3-(methoxymethyl)phenylethan-1-one)

• Product Name: 1-4-hydroxy-3-(methoxymethyl)phenylethan-1-one
• CAS No: 65033-20-7
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 514720
• Update Time: 2026-04-29

1-4-hydroxy-3-(methoxymethyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-hydroxy-3-(methoxymethyl)phenyl]-
• 1-(4-Hydroxy-3-methoxymethyl-phenyl)-ethanone
• 1-[4-Hydroxy-3-(methoxymethyl)phenyl]ethanone
• 1-4-hydroxy-3-(methoxymethyl)phenylethan-1-one

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.136
• Boiling Point: 329.4°C at 760 mmHg
• Flash Point: 131°C
• Refractive Index: 1.536
• PSA: 46.53

Additional information on 1-4-hydroxy-3-(methoxymethyl)phenylethan-1-one

1-4-Hydroxy-3-(Methoxymethyl)phenylethan-1-one (CAS No. 65033-20-7): A Comprehensive Overview

1-4-Hydroxy-3-(methoxymethyl)phenylethan-1-one (CAS No. 65033-20-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 4-hydroxy-3-methoxymethylacetophenone, is characterized by its unique molecular structure and diverse applications in various scientific and industrial contexts.

The molecular formula of 1-4-hydroxy-3-(methoxymethyl)phenylethan-1-one is C₁₁H₁₄O₃, and it has a molecular weight of 194.22 g/mol. The compound features a phenyl ring with a hydroxyl group at the 4-position and a methoxymethyl group at the 3-position, attached to an acetophenone moiety. This structural arrangement confers the compound with specific chemical properties and reactivity profiles that make it valuable in synthetic chemistry and drug discovery.

In recent years, 1-4-hydroxy-3-(methoxymethyl)phenylethan-1-one has been extensively studied for its potential biological activities. One of the key areas of research has been its role as an intermediate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a precursor in the development of novel anti-inflammatory agents. The hydroxyl and methoxymethyl groups provide reactive sites that can be modified to introduce various functional groups, thereby expanding the range of possible derivatives.

Beyond its synthetic utility, 1-4-hydroxy-3-(methoxymethyl)phenylethan-1-one has shown promise in pharmacological studies. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibits potent antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular disorders, and neurodegenerative conditions. The antioxidant activity of 1-4-hydroxy-3-(methoxymethyl)phenylethan-1-one makes it a potential candidate for therapeutic applications.

In addition to its antioxidant properties, 1-4-hydroxy-3-(methoxymethyl)phenylethan-1-one has been investigated for its anti-inflammatory effects. Inflammatory responses are often associated with chronic diseases, and compounds that can modulate these responses are highly sought after in drug development. A study published in the European Journal of Pharmacology reported that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that 1-4-hydroxy-3-(methoxymethyl)phenylethan-1-one could be further explored for its potential as an anti-inflammatory agent.

The safety profile of 1-4-hydroxy-3-(methoxymethyl)phenylethan-1-one is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, 1-4-hydroxy-3-(methoxymethyl)phenylethan-1-one (CAS No. 65033-20-7) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and biological activities make it an attractive target for synthetic chemistry, drug discovery, and pharmacological research. As ongoing studies continue to uncover new insights into its properties and applications, 1-4-hydroxy-3-(methoxymethyl)phenylethan-1-one is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.